Cas no 21938-19-2 (3-Chloro-1,1-diethoxy-2-methylpropane)

• Product Name: 3-Chloro-1,1-diethoxy-2-methylpropane
• CAS No: 21938-19-2
• MF: C₈H₁₇ClO₂
• MW: 180.672382116318
• CID: 2084973
• Update Time: 2023-11-19

3-Chloro-1,1-diethoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1,1-diethoxy-2-methylpropane
• CID 117676176
• Propane, 3-chloro-1,1-diethoxy-2-methyl-

• Inchi： 1S/C8H17ClO2/c1-4-10-8(11-5-2)7(3)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： XLXYUMCFVKTVHT-UHFFFAOYSA-N
• SMILES： ClCC(C)C(OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 82.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 43.5-49.0 °C(Press: 3 Torr)
• Solubility: Benzene (Slightly), Chloroform (Slightly), Ethyl Acetate (Slightly)

3-Chloro-1,1-diethoxy-2-methylpropane Security Information

• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere